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CAS No.: 896705-16-1

Cat. No.: S548519

Get Quote

Parameter Specification

Molecular Weight 360.41 g/mol [1] [2] [3]

Appearance Yellow to orange powder [4] [1]

Targeted Solubility in DMSO 1 - 2 mg/mL (2.77 - 5.54 mM) [4] [3] [5]

Recommended Stock
Concentration

5 - 6 mg/mL (up to ~16.64 mM) with optimized protocols [3]

Critical Factor Moisture-absorbing (hygroscopic) DMSO significantly reduces
solubility [1] [3]

Key Preparation Steps Warming (37-50°C water bath) and sonication [4] [3] [5]

Stock Solution Storage -80°C for 2 years; -20°C for 1 year [1] [3]

Experimental Protocols

Protocol 1: Basic Stock Solution Preparation (1-2 mg/mL)

This standard protocol is cited for preparing clear solutions at lower concentrations [4] [3] [5].
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Use Fresh DMSO: Open a new bottle of anhydrous DMSO to prevent moisture absorption, which

drastically reduces solubility [1] [3].
Warm the Solvent: Gently warm the DMSO (recommended to use a 37°C to 50°C water bath) [4] [3].

Add BMH-21: Add the compound to the warm DMSO to achieve a concentration of 1-2 mg/mL.
Mix Thoroughly: Vortex the mixture and then sonicate it to aid in dissolution and ensure a clear

solution [3] [5].
Aliquot and Store: Dispense the stock solution into small, single-use aliquots. Store at -80°C for
long-term storage (up to 2 years) or -20°C for shorter periods (1 year) to avoid repeated freeze-
thaw cycles [1] [3].

Protocol 2: Concentrated Stock Solution (5-6 mg/mL)

One supplier provides a specific method for achieving higher concentrations of 5-6 mg/mL [3].

Key Requirement: The use of fresh, moisture-absorbing DMSO is critical for this protocol [3].

Process: Dissolve BMH-21 in fresh DMSO at a concentration of 6 mg/mL (16.64 mM). No additional
heating or sonication is mentioned for this specific concentration, though these steps may still be

beneficial [3].

The workflow below summarizes the decision process for these protocols:
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Start: Prepare BMH-21
Stock Solution

Use fresh, anhydrous DMSO

Select Target Concentration

Lower Concentration
(1-2 mg/mL)

Higher Concentration
(5-6 mg/mL)

1. Warm DMSO (37-50°C)
2. Add compound & vortex

3. Sonicate until clear

Add compound to fresh DMSO
(Vortex and sonicate if needed)

Aliquot solution
into single-use vials

Store at -80°C
(Avoid freeze-thaw cycles)

Click to download full resolution via product page

Frequently Asked Questions
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Why is my BMH-21 solution cloudy or are there particles after
preparation?

This is likely due to DMSO absorbing water from the atmosphere [1] [3]. BMH-21 has low solubility in

water [5], so any moisture in the solvent will cause the compound to precipitate.

Solution: Always use a freshly opened bottle of high-quality, anhydrous DMSO. If an old bottle must
be used, keep it tightly sealed in a dry environment.

My solution was clear when prepared but precipitated after
freezing and thawing. What should I do?

This is a common issue. Precipitation after thawing can indicate that the initial solution was borderline

saturated or that the freeze-thaw cycle caused crystal formation.

Solution: Gently rewarm the solution in a 37-50°C water bath and sonicate it briefly to re-

dissolve the compound [3] [5]. To prevent this, always store solutions in small single-use aliquots to
avoid repeated freeze-thaw cycles [1].

What are my options if I cannot get BMH-21 to dissolve
sufficiently in DMSO?

While DMSO is the primary recommended solvent, absolute ethanol is a documented alternative. BMH-21

can be dissolved in ethanol at 2 mg/mL (5.54 mM) [3] [5]. Note that its solubility in water is very low

(insoluble or slightly soluble) [5].
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1. BMH-21 | DNA Intercalator/Pol I Elongation Inhibitor [medchemexpress.com]

2. BMH 21 | RNA/DNA Polymerase Inhibitors [rndsystems.com]

3. selleckchem.com/products/ bmh - 21 .html [selleckchem.com]

4. - BMH = 98 HPLC 896705-16-1 21 [sigmaaldrich.com]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United

States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 5 / 5 Tech Support

https://www.medchemexpress.com/BMH-21.html?srsltid=AfmBOopHxMkIwtlaLNSc7TG_llmMCkWJD-mRxQ8WYBCTrgpz0JNu5ccK
https://www.rndsystems.com/products/bmh-21_5417
https://www.selleckchem.com/products/bmh-21.html
https://www.sigmaaldrich.com/US/en/product/sigma/sml1183
https://www.targetmol.com/compound/bmh-21
https://www.smolecule.com/products/b548519#bmh-21-solubility-issues-dmso
https://www.smolecule.com/products/b548519#bmh-21-solubility-issues-dmso
https://www.smolecule.com/products/b548519#bmh-21-solubility-issues-dmso
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s548519?utm_src=pdf-bulk
https://www.smolecule.com/products/s548519?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

